Cas no 1805943-54-7 (4-Amino-2-cyano-5-methyl-3-(trifluoromethoxy)pyridine)
4-Amino-2-cyano-5-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-2-cyano-5-methyl-3-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H6F3N3O/c1-4-3-14-5(2-12)7(6(4)13)15-8(9,10)11/h3H,1H3,(H2,13,14)
- InChI Key: BKQIQMLRHUYCQA-UHFFFAOYSA-N
- SMILES: FC(OC1C(C#N)=NC=C(C)C=1N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 272
- XLogP3: 1.8
- Topological Polar Surface Area: 71.9
4-Amino-2-cyano-5-methyl-3-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026003648-500mg |
4-Amino-2-cyano-5-methyl-3-(trifluoromethoxy)pyridine |
1805943-54-7 | 97% | 500mg |
$1,048.60 | 2022-04-01 | |
| Alichem | A026003648-1g |
4-Amino-2-cyano-5-methyl-3-(trifluoromethoxy)pyridine |
1805943-54-7 | 97% | 1g |
$1,797.60 | 2022-04-01 |
4-Amino-2-cyano-5-methyl-3-(trifluoromethoxy)pyridine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 4-Amino-2-cyano-5-methyl-3-(trifluoromethoxy)pyridine
4-Amino-2-cyano-5-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1805943-54-7): An Overview of a Promising Compound in Medicinal Chemistry
4-Amino-2-cyano-5-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1805943-54-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its amino, cyano, methyl, and trifluoromethoxy substituents, offers a promising scaffold for the development of novel drugs targeting various diseases.
The trifluoromethoxy group is particularly noteworthy for its ability to enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design. Recent studies have highlighted the importance of fluorinated compounds in improving drug efficacy and reducing side effects, which further underscores the potential of 4-Amino-2-cyano-5-methyl-3-(trifluoromethoxy)pyridine in pharmaceutical research.
In terms of its chemical structure, 4-Amino-2-cyano-5-methyl-3-(trifluoromethoxy)pyridine is a pyridine derivative with a cyano group at the 2-position, an amino group at the 4-position, a methyl group at the 5-position, and a trifluoromethoxy group at the 3-position. This combination of functional groups provides a unique set of properties that can be exploited in various medicinal applications.
One of the key areas where 4-Amino-2-cyano-5-methyl-3-(trifluoromethoxy)pyridine has shown promise is in the development of anticancer agents. Studies have demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.
Additionally, 4-Amino-2-cyano-5-methyl-3-(trifluoromethoxy)pyridine has been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation, and compounds that can effectively modulate inflammatory responses are highly sought after. Preliminary studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory disorders.
The pharmacokinetic properties of 4-Amino-2-cyano-5-methyl-3-(trifluoromethoxy)pyridine have also been studied extensively. Its high lipophilicity and metabolic stability contribute to favorable pharmacokinetic profiles, including good oral bioavailability and extended half-life. These properties are crucial for ensuring that the compound reaches its intended target in sufficient concentrations to exert its therapeutic effects.
Moreover, recent advancements in synthetic methods have made it possible to produce 4-Amino-2-cyano-5-methyl-3-(trifluoromethoxy)pyridine with high purity and yield. This has facilitated its use in large-scale drug discovery programs and clinical trials. The ability to synthesize this compound efficiently and cost-effectively is a significant advantage in the competitive landscape of pharmaceutical research.
In conclusion, 4-Amino-2-cyano-5-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1805943-54-7) represents a promising lead compound in medicinal chemistry with diverse potential applications. Its unique structural features, combined with favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing drug discovery and development efforts.
1805943-54-7 (4-Amino-2-cyano-5-methyl-3-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)